3-Ethyl-5-fluorobenzaldehyde

• IUPAC Name: 3-ethyl-5-fluorobenzaldehyde
• InChI: InChI=1S/C9H9FO/c1-2-7-3-8(6-11)5-9(10)4-7/h3-6H,2H2,1H3
• InChI Key: NJLSTRTVUZJHCS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)F)C=O
• Molecular Formula: C9H9FO
• Molecular Weight: 152.16 g/mol

Description

3-Ethyl-5-fluorobenzaldehyde is a chemical compound that has gained significant importance in the field of scientific research. It is a benzaldehyde derivative that is widely used in the synthesis of various organic compounds. This compound has shown promising results in the field of medicinal chemistry, and its potential applications have been extensively studied.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-fluorobenzaldehyde is not fully understood. However, it has been suggested that this compound exerts its effects by inhibiting the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. These enzymes are involved in the progression of various diseases, and their inhibition can lead to the development of new drugs for the treatment of these diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to have antioxidant properties, which can help protect cells from oxidative damage. It has also been found to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Ethyl-5-fluorobenzaldehyde in lab experiments is its high purity and stability. This compound can be easily synthesized and purified, making it an ideal candidate for use in various experiments. However, one of the limitations of using this compound is its potential toxicity. It is important to handle this compound with care and to follow proper safety protocols when working with it.

Future Directions

There are several future directions for the research on 3-Ethyl-5-fluorobenzaldehyde. One of the main areas of focus is the development of new drugs for the treatment of various diseases. This compound has shown promising results in the inhibition of certain enzymes that are involved in the progression of these diseases. Another area of focus is the study of the mechanism of action of this compound. Further research is needed to fully understand how this compound exerts its effects on the body. Finally, the development of new synthesis methods for this compound is also an area of interest for future research.

Synthesis Methods

3-Ethyl-5-fluorobenzaldehyde can be synthesized using various methods. One of the most commonly used methods is the Friedel-Crafts acylation reaction. In this reaction, benzene is treated with ethyl chloride and aluminum chloride, followed by the addition of fluorine to the reaction mixture. The resulting product is this compound.

Scientific Research Applications

3-Ethyl-5-fluorobenzaldehyde has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been found to inhibit the activity of certain enzymes that are involved in the progression of these diseases.